4-chloro-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-chloro-N-[5-methyl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H13ClN4OS2/c1-11-9-16(21-17(24)12-4-6-13(19)7-5-12)23(22-11)18-20-14(10-26-18)15-3-2-8-25-15/h2-10H,1H3,(H,21,24)
• InChI Key: HJHGVUHXTMVHQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)Cl)C3=NC(=CS3)C4=CC=CS4
• Molecular Formula: C18H13ClN4OS2
• Molecular Weight: 400.9 g/mol

Description

4-chloro-N-(3-methyl-1-(4-(thiophen-2-yl)thiazol-2-yl)-1H-pyrazol-5-yl)benzamide, also known as CTB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is known to have a variety of biochemical and physiological effects, and has been shown to have potential applications in a number of different fields, including cancer research, neuroscience, and drug discovery.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Research into thiophene and thiazole derivatives, similar to the specified compound, has led to the synthesis of various heterocyclic compounds. These efforts aim to explore their chemical reactivity and potential applications in medicinal chemistry. For example, studies have successfully synthesized derivatives incorporating thiophene moieties, showing promise as potent anti-tumor agents due to their structural features and biological activities (Gomha, Edrees, & Altalbawy, 2016).

Potential Anti-tumor Activities

A significant area of research involves evaluating the anticancer properties of synthesized compounds containing thiophene and pyrazole structures. These compounds, through various synthetic routes, have been tested against different cancer cell lines to determine their efficacy. For instance, compounds with structural similarities have shown promising activities against hepatocellular carcinoma cell lines, indicating their potential as anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).

Chemical Structure and Reactivity

The chemical reactivity and potential applications of synthesized compounds are significantly influenced by their structural makeup. Research exploring the synthesis and characterization of various heterocyclic compounds, including those with thiophene and thiazole moieties, contributes to a broader understanding of their potential uses in scientific research. The detailed study of these compounds’ molecular structures through spectroscopic methods and their reactivity towards different chemical reagents provides valuable insights into their potential applications (Mikroyannidis, 1997).